N-(2,3-dimethylphenyl)-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H25N5OS2/c1-16-7-6-10-19(17(16)2)23-20(28)15-29-22-25-24-21(30-22)27-13-11-26(12-14-27)18-8-4-3-5-9-18/h3-10H,11-15H2,1-2H3,(H,23,28)
• InChI Key: VHZRVBOXLPJSFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(S2)N3CCN(CC3)C4=CC=CC=C4)C
• Molecular Formula: C22H25N5OS2
• Molecular Weight: 439.6 g/mol

Description

Synthesis Analysis

I found a reference to the OECD’s work on high production volume chemicals, but it doesn’t provide specific information about the synthesis of this compound.

Scientific Research Applications

Synthesis and Structural Characterization

• This compound is part of a broader category of chemicals that have been synthesized and structurally characterized to understand their chemical properties. For example, studies have synthesized similar compounds by reacting certain thiourea derivatives with carbon disulfide, leading to various 1,3,4-thiadiazole derivatives. These compounds were then further modified and analyzed using techniques such as NMR, IR, and mass spectrometry to confirm their structures and investigate their chemical behaviors (Duran & Demirayak, 2012; Raslan, Sayed, & Khalil, 2016).

Biological Activity Evaluation

• A significant area of interest is the evaluation of the biological activities of these compounds. For instance, some derivatives have been studied for their antimicrobial properties against various pathogens, showing significant activities in some cases. These findings suggest potential applications in developing new antimicrobial agents (Yurttaş et al., 2015).
• Another research avenue involves assessing the anticancer properties of similar compounds. Some studies have reported that certain derivatives exhibit reasonable anticancer activity against various cancer cell lines, highlighting their potential in cancer therapy research (Duran & Demirayak, 2012).

Antiproliferative and Anti-inflammatory Properties

• The antiproliferative effects of thiadiazole derivatives, including those similar to the compound , have been evaluated, showing promising results against certain cancer cell lines. This suggests their potential utility as chemotherapeutic agents (Toolabi et al., 2022).
• Additionally, some derivatives have been studied for their anti-inflammatory properties, offering insights into their potential use in treating inflammation-related disorders (Severina et al., 2020).